Cas no 1416345-47-5 ([2-Amino-4-(4-methoxy-2-methyl-phenyl)-thiazol-5-yl]-acetic acid)
[2-Amino-4-(4-methoxy-2-methyl-phenyl)-thiazol-5-yl]-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- [2-Amino-4-(4-methoxy-2-methyl-phenyl)-thiazol-5-yl]-acetic acid
-
- Inchi: 1S/C13H14N2O3S/c1-7-5-8(18-2)3-4-9(7)12-10(6-11(16)17)19-13(14)15-12/h3-5H,6H2,1-2H3,(H2,14,15)(H,16,17)
- InChI Key: NNZVVMXAUXFSGF-UHFFFAOYSA-N
- SMILES: S1C(CC(O)=O)=C(C2=CC=C(OC)C=C2C)N=C1N
[2-Amino-4-(4-methoxy-2-methyl-phenyl)-thiazol-5-yl]-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM503296-1g |
2-(2-Amino-4-(4-methoxy-2-methylphenyl)thiazol-5-yl)aceticacid |
1416345-47-5 | 97% | 1g |
$185 | 2022-09-29 | |
| Chemenu | CM503296-5g |
2-(2-Amino-4-(4-methoxy-2-methylphenyl)thiazol-5-yl)aceticacid |
1416345-47-5 | 97% | 5g |
$549 | 2022-09-29 |
[2-Amino-4-(4-methoxy-2-methyl-phenyl)-thiazol-5-yl]-acetic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on [2-Amino-4-(4-methoxy-2-methyl-phenyl)-thiazol-5-yl]-acetic acid
[2-Amino-4-(4-methoxy-2-methyl-phenyl)-thiazol-5-yl]-acetic acid: A Comprehensive Overview
[2-Amino-4-(4-methoxy-2-methyl-phenyl)-thiazol-5-yl]-acetic acid, identified by the CAS number 1416345-47-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities. The structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of the amino group (-NH2) at position 2 and the acetic acid moiety at position 5 further enhances its functional diversity.
The thiazole ring in this compound plays a crucial role in its pharmacological properties. Thiazole derivatives are known for their anti-inflammatory, antioxidant, and anticancer activities. Recent studies have highlighted the potential of this compound as a novel therapeutic agent in the treatment of various diseases, including neurodegenerative disorders and cardiovascular diseases. The substitution pattern on the thiazole ring, particularly the methoxy and methyl groups on the phenyl ring, contributes to its stability and bioavailability.
One of the most promising applications of [2-Amino-4-(4-methoxy-2-methyl-phenyl)-thiazol-5-yl]-acetic acid is its role as a neuroprotective agent. Preclinical studies have demonstrated its ability to modulate neuroinflammatory responses and protect against oxidative stress-induced neuronal damage. This makes it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease, where neuroinflammation plays a significant role.
In addition to its neuroprotective properties, this compound has shown anticancer activity in various in vitro and in vivo models. It has been found to induce apoptosis in cancer cells by targeting key signaling pathways involved in cell proliferation and survival. The acetic acid moiety in the molecule may contribute to its ability to penetrate cellular membranes, enhancing its efficacy as an anticancer agent.
The synthesis of [2-Amino-4-(4-methoxy-2-methyl-phenyl)-thiazol-5-yl]-acetic acid involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both preclinical and clinical studies.
From an analytical standpoint, this compound can be characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods allow for precise determination of its molecular structure and purity, which are critical for ensuring consistent quality across different batches.
In terms of safety profile, preliminary toxicological studies indicate that [2-Amino-4-(4-methoxy-2-methyl-phenyl)-thiazol-5-yl]-acetic acid has a favorable safety margin when administered at therapeutic doses. However, further long-term studies are required to fully assess its safety profile in humans.
The development of this compound into a clinical candidate represents a significant advancement in medicinal chemistry. Its unique combination of biological activities and favorable pharmacokinetic properties makes it a strong contender for addressing unmet medical needs in several therapeutic areas.
In conclusion, [2-Amino-4-(4-methoxy-2-methyl-phenyl)-thiazol
1416345-47-5 ([2-Amino-4-(4-methoxy-2-methyl-phenyl)-thiazol-5-yl]-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)